rac-(1R,2S)-2-tert-butylcyclobutan-1-amine hydrochloride, trans
Overview
Description
Rac-(1R,2S)-2-tert-butylcyclobutan-1-amine hydrochloride, trans is a useful research compound. Its molecular formula is C8H18ClN and its molecular weight is 163.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-tert-butylcyclobutan-1-amine hydrochloride, trans involves the preparation of tert-butylcyclobutanone, which is then converted to the corresponding enamine. The enamine is then reduced to the amine, which is subsequently converted to the hydrochloride salt.", "Starting Materials": [ "2-methyl-2-propanol", "sodium hydride", "cyclobutanone", "tert-butylamine", "hydrochloric acid" ], "Reaction": [ "Preparation of tert-butylcyclobutanone: Cyclobutanone is treated with 2-methyl-2-propanol and sodium hydride to form the corresponding enolate. The enolate is then treated with tert-butyl iodide to form tert-butylcyclobutanone.", "Preparation of the enamine: Tert-butylcyclobutanone is treated with tert-butylamine to form the corresponding enamine.", "Reduction of the enamine: The enamine is reduced using sodium borohydride to form the amine.", "Preparation of the hydrochloride salt: The amine is treated with hydrochloric acid to form the hydrochloride salt of rac-(1R,2S)-2-tert-butylcyclobutan-1-amine, trans." ] } | |
CAS No. |
2639388-72-8 |
Molecular Formula |
C8H18ClN |
Molecular Weight |
163.7 |
Purity |
95 |
Origin of Product |
United States |
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